2-Amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride
Overview
Description
“2-Amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride” is a chemical compound with the CAS Number: 1909317-46-9 . It has a molecular weight of 206.6 . The IUPAC name for this compound is 2-amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride .
Molecular Structure Analysis
The InChI code for “2-Amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride” is1S/C5H9F3N2O.ClH/c6-5(7,8)1-2-10-4(11)3-9;/h1-3,9H2,(H,10,11);1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride” include a molecular weight of 206.6 .Scientific Research Applications
Radiolabeled Synthesis for PET Detection
2-Amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride has been utilized in the synthesis of radiolabeled compounds for Positron Emission Tomography (PET) detection. A study synthesized [18F]-labeled EF3, a marker for PET detection of hypoxia, using this compound (Josse et al., 2001).
Hypoxia Tracer Validation
The compound has been explored for its role as a hypoxia tracer. In preclinical validation, [18F]EF3, derived from 2-Amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride, was studied for pharmacokinetics, biodistribution, metabolism, and specificity for hypoxia (Mahy et al., 2004).
Fluorinated 2-Nitroimidazole Hypoxia Probe
Another study investigated N-(2-hydroxy-3,3,3-trifluoropropyl)-2-(2-nitro-1-imidazolyl) acetamide (SR-4554), which is structurally similar to 2-Amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride, as a probe for measuring tumor hypoxia through magnetic resonance spectroscopy. This compound showed promise for noninvasively detecting tumor hypoxia (Aboagye et al., 1997).
Neuroprotective Properties
2-Amino-N-(1,2-diphenylethyl)-acetamide hydrochloride, a compound similar in structure, has been researched for its neuroprotective actions in animal models of hypoxia and global ischemia. This study highlights its potential in extending survival time under hypoxic conditions and protecting neurons from ischemic damage (Palmer et al., 1995).
Safety and Hazards
properties
IUPAC Name |
2-amino-N-(3,3,3-trifluoropropyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F3N2O.ClH/c6-5(7,8)1-2-10-4(11)3-9;/h1-3,9H2,(H,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKHBLNWJCBXRJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNC(=O)CN)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride | |
CAS RN |
1909317-46-9 |
Source
|
| Record name | 2-amino-N-(3,3,3-trifluoropropyl)acetamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl {[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}methylcarbamate](/img/structure/B2452997.png)
![Butyl {[3-cyano-4-(2-fluorophenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate](/img/structure/B2453004.png)
![2-chloro-N-(1-propan-2-ylpyrazolo[3,4-b]pyridin-5-yl)propanamide](/img/structure/B2453005.png)
![4-(2-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine](/img/structure/B2453014.png)
![1-[(2-chloro-4-fluorophenyl)methyl]-3-nitro-1H-pyrazole-5-carboxylic acid](/img/structure/B2453015.png)
![(7-{[(4-Ethenylphenyl)methyl]sulfanyl}-5-(4-ethylphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol](/img/structure/B2453017.png)
![methyl 2-{5-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]furan-2-yl}benzoate](/img/structure/B2453018.png)
![2-{[(Tert-butoxy)carbonyl]amino}-2-phenylpropanoic acid](/img/no-structure.png)